Cas no 887456-86-2 (8-(4-ethylphenyl)-1,6,7-trimethyl-3-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-(4-ethylphenyl)-1,6,7-trimethyl-3-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 887456-86-2
• MF: C₂₁H₂₃N₅O₂
• MW: 377.439624071121
• CID: 6566083
• Update Time: 2025-07-16

8-(4-ethylphenyl)-1,6,7-trimethyl-3-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-(4-ethylphenyl)-1,6,7-trimethyl-3-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• 6-(4-ethylphenyl)-4,7,8-trimethyl-2-prop-2-enylpurino[7,8-a]imidazole-1,3-dione

• Inchi： 1S/C21H23N5O2/c1-6-12-24-19(27)17-18(23(5)21(24)28)22-20-25(13(3)14(4)26(17)20)16-10-8-15(7-2)9-11-16/h6,8-11H,1,7,12H2,2-5H3
• InChI Key： WUCQMGCBYGWFCJ-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N(C([H])([H])[H])C(N1C([H])([H])C([H])=C([H])[H])=O)N=C1N(C3C([H])=C([H])C(C([H])([H])C([H])([H])[H])=C([H])C=3[H])C(C([H])([H])[H])=C(C([H])([H])[H])N12

Additional information on 8-(4-ethylphenyl)-1,6,7-trimethyl-3-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Comprehensive Analysis of 8-(4-ethylphenyl)-1,6,7-trimethyl-3-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 887456-86-2)

The compound 8-(4-ethylphenyl)-1,6,7-trimethyl-3-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 887456-86-2) is a highly specialized purine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring an imidazo[1,2-g]purine core, has garnered attention for its potential applications in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic pathways. Researchers are increasingly exploring its role as a scaffold for designing novel therapeutics, aligning with the growing demand for precision medicine and personalized healthcare solutions.

In recent years, the scientific community has shown heightened interest in imidazo[1,2-g]purine derivatives due to their versatile pharmacological properties. The presence of the 4-ethylphenyl and prop-2-en-1-yl substituents in this compound enhances its lipophilicity, potentially improving membrane permeability and bioavailability—a critical factor in modern drug development. This aligns with current trends in optimizing small-molecule drugs for better pharmacokinetic profiles, a topic frequently searched in AI-driven drug discovery platforms.

From a structural perspective, the 1,6,7-trimethyl configuration contributes to the compound's steric stability, which may influence its binding affinity to biological targets. Computational chemists and molecular modelers often search for such long-tail keywords like "purine-based kinase inhibitors" or "imidazo-purine derivatives in cancer research," reflecting the compound's relevance in cutting-edge studies. Its potential as a selective enzyme modulator is also being investigated, particularly in the context of metabolic disorders—a hot topic in 2024 due to the global rise in diabetes and obesity-related conditions.

The synthesis of 8-(4-ethylphenyl)-1,6,7-trimethyl-3-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione involves multi-step organic transformations, including cyclization and functional group modifications. These processes are of great interest to synthetic chemists searching for "green chemistry approaches to heterocyclic synthesis" or "scalable purine derivative preparation." The compound's CAS No. 887456-86-2 serves as a unique identifier in chemical databases, facilitating patent searches and prior art investigations—a crucial step in pharmaceutical R&D.

Analytical characterization of this compound typically employs advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry, and X-ray crystallography. These methods are essential for verifying the structure and purity of the compound, addressing common search queries like "how to characterize complex heterocycles" or "quality control for research chemicals." The growing integration of AI in spectral analysis has further increased interest in such compounds, as they serve as valuable test cases for machine learning algorithms in chemical identification.

In the context of biological activity, preliminary studies suggest that the imidazo[1,2-g]purine core may interact with adenosine receptors, making it a potential candidate for neurological research. This connects with trending searches about "neuroprotective agents" and "blood-brain barrier permeable compounds." The prop-2-en-1-yl side chain offers opportunities for further chemical modifications, a feature highly valued in medicinal chemistry for structure-activity relationship (SAR) studies.

From a commercial perspective, CAS No. 887456-86-2 represents a niche but growing segment in the fine chemicals market. Suppliers and researchers often search for "high-purity purine derivatives" or "custom synthesis of complex heterocycles," indicating sustained demand for such specialized compounds. The compound's stability under various pH conditions—a frequently asked question in formulation research—makes it suitable for diverse experimental setups.

As regulatory landscapes evolve, compounds like 8-(4-ethylphenyl)-1,6,7-trimethyl-3-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione are being evaluated under modern safety assessment frameworks. This addresses common concerns about "research chemical safety profiles" and "REACH compliance for novel compounds." The scientific community continues to explore its potential while adhering to rigorous ethical and safety standards.

In conclusion, 8-(4-ethylphenyl)-1,6,7-trimethyl-3-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione represents an exciting avenue in medicinal chemistry and drug discovery. Its structural complexity and potential biological relevance position it as a compound of interest for researchers tackling some of today's most challenging health issues, from metabolic diseases to neurological disorders. As the scientific community continues to unravel its properties, this compound may well contribute to the next generation of targeted therapies.